1-Iodo-3-nitrobenzene
1-Iodo-3-nitrobenzene
1-iodo-3-nitrobenzene is a C-nitro compound that is nitrobenzene bearing an iodine substituent at C-3. It is a C-nitro compound and an organoiodine compound.
Monoclinic prisms or tan solid. (NTP, 1992)
Monoclinic prisms or tan solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
645-00-1
VCID:
VC0031131
InChI:
InChI=1S/C6H4INO2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H
SMILES:
C1=CC(=CC(=C1)I)[N+](=O)[O-]
Molecular Formula:
C6H4INO2
Molecular Weight:
249.01 g/mol
1-Iodo-3-nitrobenzene
CAS No.: 645-00-1
Reference Standards
VCID: VC0031131
Molecular Formula: C6H4INO2
Molecular Weight: 249.01 g/mol
| CAS No. | 645-00-1 |
|---|---|
| Product Name | 1-Iodo-3-nitrobenzene |
| Molecular Formula | C6H4INO2 |
| Molecular Weight | 249.01 g/mol |
| IUPAC Name | 1-iodo-3-nitrobenzene |
| Standard InChI | InChI=1S/C6H4INO2/c7-5-2-1-3-6(4-5)8(9)10/h1-4H |
| Standard InChIKey | CBYAZOKPJYBCHE-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)I)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC(=C1)I)[N+](=O)[O-] |
| Boiling Point | 536 °F at 760 mm Hg (NTP, 1992) 280.0 °C |
| Density | 1.9477 at 122 °F (NTP, 1992) |
| Flash Point | 161 °F (NTP, 1992) |
| Melting Point | 97 to 100 °F (NTP, 1992) 38.5 °C |
| Physical Description | Monoclinic prisms or tan solid. (NTP, 1992) |
| Description | 1-iodo-3-nitrobenzene is a C-nitro compound that is nitrobenzene bearing an iodine substituent at C-3. It is a C-nitro compound and an organoiodine compound. Monoclinic prisms or tan solid. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 66° F (NTP, 1992) |
| Synonyms | 3-Iodo-1-nitrobenzene; 3-Iodonitrobenzene; 3-Nitro-1-iodobenzene; 3-Nitroiodobenzene; 3-Nitrophenyl Iodide; NSC 3538; m-Iodonitrobenzene; m-Nitroiodobenzene; m-Nitrophenyl Iodide |
| PubChem Compound | 12574 |
| Last Modified | Nov 11 2021 |
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